Cas no 1566405-88-6 (4-(N-methylprop-2-enamido)benzoic acid)

• Product Name: 4-(N-methylprop-2-enamido)benzoic acid
• CAS No: 1566405-88-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD31737162
• CID: 5452018
• PubChem ID: 104697996
• Update Time: 2025-11-03

4-(N-methylprop-2-enamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[methyl(1-oxo-2-propen-1-yl)amino]-
• 4-(N-methylprop-2-enamido)benzoic acid

• MDL： MFCD31737162
• Inchi： 1S/C11H11NO3/c1-3-10(13)12(2)9-6-4-8(5-7-9)11(14)15/h3-7H,1H2,2H3,(H,14,15)
• InChI Key： LBULAAWHGJBCJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N(C)C(=O)C=C)C=C1

Additional information on 4-(N-methylprop-2-enamido)benzoic acid

Comprehensive Overview of 4-(N-methylprop-2-enamido)benzoic acid (CAS No. 1566405-88-6): Properties, Applications, and Innovations

4-(N-methylprop-2-enamido)benzoic acid (CAS No. 1566405-88-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This N-methyl acrylamide derivative features a benzoic acid backbone, making it a versatile building block for drug discovery and polymer chemistry. Its unique structure combines the reactivity of an acrylamide group with the stability of an aromatic carboxylic acid, enabling diverse applications in modern chemistry.

Recent studies highlight the growing demand for functionalized benzoic acid derivatives like 1566405-88-6 in developing targeted drug delivery systems. Researchers are particularly interested in its potential as a photo-crosslinking agent for biodegradable hydrogels, addressing current trends in sustainable biomaterials. The compound's dual functional groups allow precise modifications, answering frequent search queries about "customizable pharmaceutical intermediates" and "multifunctional chemical linkers."

From a synthetic perspective, 4-(N-methylprop-2-enamido)benzoic acid demonstrates excellent compatibility with click chemistry reactions, a hot topic in medicinal chemistry forums. Its CAS 1566405-88-6 specification guarantees purity standards required for high-value applications, meeting industry concerns about "traceable research chemicals" and "reproducible synthetic protocols." Analytical data confirms consistent performance in amide coupling reactions, with HPLC purity typically exceeding 98%.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-performance polymer applications, aligning with nanotechnology trends. Material scientists value its ability to introduce controllable hydrophilicity in polymer matrices, frequently searched in context of "smart coating formulations." Recent patent literature reveals innovative uses in bioadhesive materials, particularly for transdermal drug delivery systems addressing current healthcare challenges.

Quality control protocols for 1566405-88-6 emphasize rigorous characterization through NMR spectroscopy and mass spectrometry, responding to industry demands for "fully characterized research compounds." Storage recommendations (2-8°C under inert atmosphere) reflect best practices for acrylamide-containing compounds, a common concern among laboratory professionals searching for "stable reagent storage solutions."

Emerging applications in molecular imprinting technology demonstrate the compound's value in creating selective recognition sites, relevant to environmental monitoring and diagnostic device development. This addresses trending searches about "artificial antibody alternatives" and "affinity material design." The methylacrylamide moiety enables radical polymerization while the carboxyl group provides anchoring points for further functionalization.

Regulatory status analysis confirms 4-(N-methylprop-2-enamido)benzoic acid complies with major chemical inventories (TSCA, EINECS), important for researchers verifying "globally compliant research chemicals." Safety data emphasizes standard organic compound handling procedures, with particular attention to skin sensitization potential common to acrylamide derivatives - a frequently searched safety consideration.

Future research directions focus on optimizing microwave-assisted synthesis routes for CAS 1566405-88-6, responding to green chemistry initiatives. Computational chemistry studies predict promising interactions with biological targets, particularly in designing enzyme inhibitors - a trending topic in drug discovery communities searching for "novel pharmacophores."

Supply chain transparency for 1566405-88-6 meets pharmaceutical industry expectations, with batch-to-batch consistency reports addressing quality assurance queries. Technical documents typically include complete spectral data and chromatograms, fulfilling researcher demands for "fully documented chemical samples." The compound's stability in various organic solvents enhances its utility in diverse synthetic workflows.

In conclusion, 4-(N-methylprop-2-enamido)benzoic acid represents an important multifunctional chemical building block with expanding applications across cutting-edge research fields. Its CAS No. 1566405-88-6 serves as a key identifier for researchers investigating "advanced material precursors" and "tailored pharmaceutical intermediates," positioning this compound as a valuable tool in modern chemical innovation.